- Phenyl-sulfamoyl benzoic acids as ERAP1 modulators and preparation, World Intellectual Property Organization, , ,
Cas no 954239-15-7 ((2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER)
954239-15-7 structure
Product Name:(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
CAS No:954239-15-7
MF:C11H15BrN2O2
MW:287.153002023697
MDL:MFCD09701256
CID:1985854
Update Time:2023-09-12
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- (2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
- (2-Amino-4-bromophenyl)carbamic acid tert-butyl ester
- tert-butyl 2-amino-4-bromophenylcarbamate
- 1,1-Dimethylethyl N-(2-amino-4-bromophenyl)carbamate (ACI)
- tert-Butyl (2-amino-4-bromophenyl)carbamate
-
- MDL： MFCD09701256
- Inchi： 1S/C11H15BrN2O2/c1-11(2,3)16-10(15)14-9-5-4-7(12)6-8(9)13/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key： XHYBSLDDHZDSCI-UHFFFAOYSA-N
- SMILES： O=C(NC1C(N)=CC(Br)=CC=1)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019114744-1g |
tert-Butyl (2-amino-4-bromophenyl)carbamate |
954239-15-7 | 95% | 1g |
$275.40 | 2023-08-31 | |
| Alichem | A019114744-5g |
tert-Butyl (2-amino-4-bromophenyl)carbamate |
954239-15-7 | 95% | 5g |
$749.70 | 2023-08-31 | |
| TRC | A596725-50mg |
(2-Amino-4-Bromo-Phenyl)-Carbamic Acid Tert-Butyl Ester |
954239-15-7 | 50mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A596725-100mg |
(2-Amino-4-Bromo-Phenyl)-Carbamic Acid Tert-Butyl Ester |
954239-15-7 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A596725-500mg |
(2-Amino-4-Bromo-Phenyl)-Carbamic Acid Tert-Butyl Ester |
954239-15-7 | 500mg |
$ 320.00 | 2022-06-08 | ||
| eNovation Chemicals LLC | D967501-100mg |
(2-Amino-4-bromo-phenyl)-carbamic acid tert-butyl ester |
954239-15-7 | 95% | 100mg |
$190 | 2024-07-28 | |
| eNovation Chemicals LLC | D967501-250mg |
(2-Amino-4-bromo-phenyl)-carbamic acid tert-butyl ester |
954239-15-7 | 95% | 250mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | D967501-500mg |
(2-Amino-4-bromo-phenyl)-carbamic acid tert-butyl ester |
954239-15-7 | 95% | 500mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | D967501-1g |
(2-Amino-4-bromo-phenyl)-carbamic acid tert-butyl ester |
954239-15-7 | 95% | 1g |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | D967501-5g |
(2-Amino-4-bromo-phenyl)-carbamic acid tert-butyl ester |
954239-15-7 | 95% | 5g |
$1335 | 2024-07-28 |
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Iron , Ammonium chloride Solvents: Tetrahydrofuran , Water ; 17 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Dimethylformamide , Water ; 2 h, 80 °C
Reference
- Preparation of 1,2,3-triazole compound as histone deacetylase inhibitor, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Iron chloride (FeCl3) Solvents: Methanol , Water ; rt; 3 h, reflux
Reference
- Synthesis and molecular modeling studies of novel tert-butyl 2,4-disubstituted carboxamido phenylcarbamate derivatives and evaluation of their antimicrobial activity, Pharma Chemica, 2014, 6(1), 61-76
Production Method 4
Reaction Conditions
1.1 Reagents: Zinc , Ferrous sulfate heptahydrate , Ammonium chloride Solvents: Ethanol , Water ; rt → 50 °C; 3 h, 50 °C
Reference
- Preparation of benzodiazepinones as metabotropic glutamate receptor modulators useful in the treatment of CNS disorders, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate
Reference
- Image-Guided Synthesis Reveals Potent Blood-Brain Barrier Permeable Histone Deacetylase Inhibitors, ACS Chemical Neuroscience, 2014, 5(7), 588-596
Production Method 6
Reaction Conditions
1.1 Reagents: Zinc , Ammonium chloride Solvents: Methanol , Water ; 30 min, 80 °C; 2 h, rt
Reference
- Design, synthesis and evaluation of anti-tumor activities of chidamide derivatives, Youji Huaxue, 2019, 39(7), 1983-1989
Production Method 7
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Iron chloride (FeCl3) Solvents: Methanol ; rt → reflux; 3 h, reflux
Reference
- Synthesis, characterization and antibacterial evaluation of few 2,3-substituted quinoxalines, Journal of the Chilean Chemical Society, 2010, 55(4), 483-485
Production Method 8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; overnight, rt
Reference
- Nitrogen-containing heterocyclic derivative, neuroprotective agent, and pharmaceutical composition for cancer treatment, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Acetonitrile ; 15 min, rt
1.2 2 h, rt
1.2 2 h, rt
Reference
- Synthesis of 2-Alkoxy/Thioalkoxy Benzo[d]imidazoles and 2-Thione Benzo[d]imidazoles via a Phase-Based, Chemoselective Reaction, ACS Combinatorial Science, 2017, 19(12), 738-747
Production Method 10
Reaction Conditions
1.1 Reagents: Iron Solvents: Acetic acid ; rt; 30 min, reflux
Reference
- Heteroaryl compounds as metabotropic glutamate receptor negative allosteric modulators and their preparation, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ; 72 h, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 48 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7
1.4 Reagents: Zinc , Ammonium chloride Solvents: Dimethylformamide , Water ; 30 min, 80 °C; 2 h, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; rt → 0 °C; 0 °C; 48 h, 0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 7
1.4 Reagents: Zinc , Ammonium chloride Solvents: Dimethylformamide , Water ; 30 min, 80 °C; 2 h, rt
Reference
- Benzimidazole derivatives, method for the production thereof, their use as FXR agonists and pharmaceutical preparations containing the same, World Intellectual Property Organization, , ,
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Raw materials
- Di-tert-butyl dicarbonate
- N-(4-Bromo-2-nitrophenyl)carbamic Acid tert-Butyl Ester
- 4-Bromo-2-nitroaniline
- 4-Bromobenzene-1,2-diamine
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Preparation Products
(2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
954239-15-7 ((2-AMINO-4-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER) Related Products
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